Cas no 876751-58-5 (2-Pyrimidinamine, 4-(2-chlorophenyl)-6-(4-methoxyphenyl)-)

• Product Name: 2-Pyrimidinamine, 4-(2-chlorophenyl)-6-(4-methoxyphenyl)-
• CAS No: 876751-58-5
• MF: C₁₇H₁₄ClN₃O
• MW: 311.765562534332
• MDL: MFCD21335368
• CID: 4276144
• PubChem ID: 75359590
• Update Time: 2025-04-24

2-Pyrimidinamine, 4-(2-chlorophenyl)-6-(4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Pyrimidinamine, 4-(2-chlorophenyl)-6-(4-methoxyphenyl)-
• 4-(2-chlorophenyl)-6-(4-methoxyphenyl)pyrimidin-2-amine
• MFCD21335368
• 876751-58-5

• MDL： MFCD21335368
• Inchi： 1S/C17H14ClN3O/c1-22-12-8-6-11(7-9-12)15-10-16(21-17(19)20-15)13-4-2-3-5-14(13)18/h2-10H,1H3,(H2,19,20,21)
• InChI Key： RCMKYHDDFSSBJB-UHFFFAOYSA-N
• SMILES： C1(N)=NC(C2=CC=C(OC)C=C2)=CC(C2=CC=CC=C2Cl)=N1

Computed Properties

• Exact Mass: 311.0825398Da
• Monoisotopic Mass: 311.0825398Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 61Ų